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Compound of Interest

Compound Name: Nefazodone

Cat. No.: B1678010 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of Nefazodone. Adherence to these guidelines is essential for ensuring the safety of all

laboratory personnel and maintaining a secure research environment.

Essential Safety and Personal Protective Equipment
(PPE)
When handling Nefazodone, a thorough risk assessment should be conducted to determine

the appropriate level of personal protective equipment. The following table summarizes the

recommended PPE based on the potential for exposure.
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Exposure Scenario Required Personal Protective Equipment

Low-Risk Activities(e.g., handling small

quantities in a well-ventilated area)

- Safety glasses with side shields- Standard

laboratory coat- Disposable nitrile gloves

Moderate-Risk Activities(e.g., weighing,

preparing solutions, potential for aerosol

generation)

- Chemical safety goggles or a full-face

shield[1]- Chemical-resistant lab coat or apron-

Double-gloving with nitrile gloves- Use of a fume

hood or other ventilated enclosure

High-Risk Activities & Spill Cleanup(e.g.,

handling large quantities, cleaning up spills)

- Full-face respirator with appropriate particulate

filter[2]- Chemical-resistant, impervious

clothing[2]- Heavy-duty, chemical-resistant

gloves

Note: Contact lenses may absorb and concentrate irritants and should be avoided when

handling Nefazodone.[1] A written policy on the use of contact lenses in the laboratory should

be established.[1]

Physicochemical and Toxicological Data
The following tables provide a summary of the known physical, chemical, and toxicological

properties of Nefazodone. This data is essential for understanding its potential hazards and for

developing safe handling procedures.

Table 1: Physicochemical Properties of Nefazodone
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Property Value

Appearance White to off-white crystalline solid[1]

Molecular Formula C₂₅H₃₂ClN₅O₂[2]

Molecular Weight 470.01 g/mol [2]

Melting Point 186 - 187 °C[3]

Solubility in Water
8.9 mg/L (pH 5), 6.41 mg/L (pH 7), 3.98 mg/L

(pH 9)[1]

pKa 6.64 (at 25°C)[1]

Table 2: Toxicological Data for Nefazodone Hydrochloride

Test Result

Oral LD50 (rat) 582 mg/kg[1]

Oral LD50 (mouse) 1199 mg/kg[1]

Intraperitoneal LD50 (rat) 629 mg/kg[1]

Oral TDLo (woman) 1.33 mg/kg[1]

Health Hazards: Nefazodone is considered a hazardous substance.[1] It is harmful if

swallowed and can cause serious eye damage.[1] Prolonged exposure through inhalation may

cause serious damage to health.[1] There is also a possible risk of harm to the unborn child.[1]

Standard Operating Procedures: From Receipt to
Disposal
The following workflow outlines the necessary steps for safely managing Nefazodone within a

laboratory setting.
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Preparation & Handling
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Caption: Workflow for the safe handling of Nefazodone.
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Detailed Protocols
Receiving and Storage:

Upon receipt, inspect all containers for damage or leaks.

Store Nefazodone in a tightly closed, clearly labeled container in a cool, dry, and well-

ventilated area.[2][4]

Store away from incompatible materials, such as oxidizing agents.[1] Recommended storage

containers include glass, polyethylene, or polypropylene.[1]

Handling:

Always handle Nefazodone in a well-ventilated area, preferably within a chemical fume

hood, to avoid the formation and inhalation of dust and aerosols.[2]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Wear appropriate protective clothing, gloves, and eye protection.[1]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Spill Management:

Minor Spills:

Alert personnel in the area.

Wear appropriate PPE, including a dust respirator.[1]

Use dry clean-up procedures to avoid generating dust.[1]

Gently sweep or vacuum the spilled material. If vacuuming, use a HEPA-filtered vacuum

cleaner.[1]

Place the collected material into a suitable, closed container for disposal.[2]

Major Spills:
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Evacuate the area immediately.

Alert emergency responders and inform them of the nature and location of the hazard.[1]

Only personnel with the appropriate training and PPE should attempt to clean up a major

spill.

Disposal:

All waste containing Nefazodone must be treated as hazardous waste and handled in

accordance with local, state, and federal regulations.[1]

Do not discharge Nefazodone into drains or the environment.[2]

The preferred method of disposal is through a licensed chemical destruction plant or

controlled incineration with flue gas scrubbing.[2]

Contaminated packaging should be disposed of as unused product.[5] Alternatively, it can be

punctured to render it unusable and then disposed of in a sanitary landfill.[2]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a doctor.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[2]

This guide is intended to provide essential information for the safe handling of Nefazodone. It

is not a substitute for a comprehensive understanding of the material's properties and hazards,

nor for proper training in laboratory safety procedures. Always consult the most recent Safety

Data Sheet (SDS) for Nefazodone before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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